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Compound of Interest

Compound Name: 5-Chloro-2-methylbenzothiazole

CAS No.: 1006-99-1

Cat. No.: B092711

Get Quote

Introduction to 5-Chloro-2-methylbenzothiazole
5-Chloro-2-methylbenzothiazole is a substituted benzothiazole, a class of heterocyclic

compounds featuring a benzene ring fused to a thiazole ring.[1] Its structure, containing a

reactive chlorine atom and a methyl group, makes it a valuable and versatile intermediate in

organic synthesis.[2] It serves as a foundational building block for creating more complex

molecules with specific biological or material properties. Consequently, it is of significant

interest in fields such as medicinal chemistry for the development of new therapeutic agents

and in materials science for synthesizing specialty chemicals like dyes.[1][2] A thorough

understanding of its physical properties is paramount for its effective handling, reaction

optimization, purification, and characterization in a laboratory setting.

Caption: Chemical structure of 5-Chloro-2-methylbenzothiazole.

Core Physical and Chemical Properties
The physical properties of a compound dictate the conditions required for its storage, handling,

and use in chemical reactions. The data presented herein is crucial for tasks ranging from
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solvent selection to purification method development.

General and Molecular Information
A unique identifier and the molecular formula are the most fundamental properties for any

chemical compound.

Property Value Source(s)

CAS Number 1006-99-1 [3][4]

Molecular Formula C₈H₆ClNS [1][3][4]

Molecular Weight 183.66 g/mol [3][4][5]

EC Number 213-746-9 [3]

InChI Key
XCALAYIRFYALSX-

UHFFFAOYSA-N
[1][3]

Appearance and Form
At ambient temperature, 5-Chloro-2-methylbenzothiazole exists as a solid.[6] Its appearance

is consistently described as a white to light yellow or pale brown crystalline powder.[1][2][6] The

variation in color can often be attributed to the presence of minor impurities or the compound's

exposure to light and air over time. For high-purity applications, a nearly white appearance is

desirable.

Melting Point
The melting point is a critical indicator of purity. For crystalline solids, a sharp melting range

typically indicates high purity, whereas a broad range suggests the presence of impurities. The

reported melting point for this compound varies slightly across different suppliers, which may

reflect differences in the purity levels of the batches tested.

Reported Melting Point Range: 65–72 °C[3][6]

Specific ranges cited include 65-70 °C[3][6], 50-52 °C[2], and 69.0-72.0 °C.
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The slight discrepancies highlight the importance of in-house verification of physical constants

for new batches of material.

Boiling Point
Boiling point data is essential for purification via distillation and for assessing a compound's

volatility. Due to the relatively high boiling point of 5-Chloro-2-methylbenzothiazole at

atmospheric pressure, vacuum distillation is the preferred method to prevent thermal

decomposition.

Boiling Point (Atmospheric): 275-277 °C[2]

Boiling Point (Vacuum): 147 °C at 15 mmHg

The significant reduction in boiling point under vacuum demonstrates a standard and

necessary technique for the purification of high-molecular-weight, thermally sensitive organic

compounds.

Solubility Profile
Understanding a compound's solubility is fundamental for reaction setup, extraction, and

purification (e.g., recrystallization). The polarity imparted by the nitrogen and sulfur

heteroatoms and the chlorine substituent, balanced by the aromatic rings, results in a

predictable solubility pattern.

Water: Slightly soluble.[2]

Organic Solvents: Soluble in common organic solvents such as ethanol, ether, chloroform,

and acetone.[1][2]

This differential solubility is highly advantageous. It allows for the use of aqueous washes to

remove water-soluble impurities during a reaction workup and provides a range of solvent

options for chromatography and recrystallization.

Density
The density of a substance is its mass per unit volume. While not always a critical parameter

for synthetic chemistry, it can be useful for process engineering and formulation development.
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Estimated Density: 1.2741 g/cm³ (rough estimate)

Spectroscopic and Analytical Data
Spectroscopic data provides an electronic and structural "fingerprint" of a molecule, essential

for confirming its identity and assessing its purity.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and can provide information

about the structure from fragmentation patterns. For 5-Chloro-2-methylbenzothiazole, the key

features to look for in a GC-MS analysis are:

Molecular Ion (M+): A peak at m/z = 183, corresponding to the molecular weight of the

compound.[5]

Isotope Peak (M+2): A peak at m/z = 185, which is characteristic of a monochlorinated

compound due to the natural abundance of the ³⁷Cl isotope. The expected intensity ratio of

the M+ to M+2 peak is approximately 3:1.[5]

Major Fragments: Common fragments may be observed at m/z values of 148 and 135,

corresponding to the loss of chlorine and other fragments.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.

¹H NMR: The proton NMR spectrum would be expected to show a singlet for the methyl

(CH₃) protons and a distinct pattern of signals in the aromatic region for the three protons on

the benzene ring.

¹³C NMR: The carbon NMR spectrum will show distinct signals for each of the eight carbon

atoms in the molecule, including the methyl carbon, the carbons of the benzothiazole core,

and the carbon attached to the chlorine atom.[7]

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 5-Chloro-2-methylbenzothiazole would be expected to display characteristic

absorption bands for:

C-H stretching from the aromatic and methyl groups.

C=N stretching from the thiazole ring.

C=C stretching within the aromatic ring.

C-Cl stretching.

Spectral data is available from sources such as the NIST Chemistry WebBook and PubChem.

[5][8]

Experimental Methodologies
To ensure scientific integrity, physical properties must be verifiable. The following are standard,

self-validating protocols for determining key properties of a solid organic compound like 5-
Chloro-2-methylbenzothiazole.

Protocol: Melting Point Determination (Capillary Method)
This method provides an accurate melting range, a key indicator of purity.

Caption: Workflow for Capillary Melting Point Determination.

Causality: A slow heating ramp near the melting point is critical. A rapid ramp does not allow for

thermal equilibrium between the sample, thermometer, and heating block, leading to an

artificially wide and inaccurate melting range.

Protocol: Purity Assessment by Thin-Layer
Chromatography (TLC)
TLC is a rapid, inexpensive method to assess the purity of a sample by separating it from non-

volatile impurities.

Caption: Workflow for Thin-Layer Chromatography Purity Assessment.
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Causality: The choice of eluent is crucial. The solvent system must be optimized to provide

good separation between the compound of interest and potential impurities, ideally resulting in

an Rf value between 0.3 and 0.7 for the main spot.

Safety and Handling
While a Safety Data Sheet (SDS) from the supplier is the primary source for safety information,

general precautions are warranted.[6]

GHS Hazard Statements: According to PubChem, this compound is classified as harmful if

swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and

may cause respiratory irritation (H335).[5]

Personal Protective Equipment (PPE): Always use standard laboratory PPE, including safety

glasses or goggles, gloves, and a lab coat.[6]

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust.[6] Avoid contact with skin and eyes.[9]

Conclusion
5-Chloro-2-methylbenzothiazole is a solid crystalline compound with a melting point in the

range of 65-72 °C and a high boiling point that necessitates vacuum distillation for purification.

Its solubility in common organic solvents and slight solubility in water define the strategies for

its use in synthesis and workup procedures. The spectroscopic data available provides a clear

fingerprint for its unambiguous identification. The experimental protocols detailed in this guide

serve as a foundation for researchers to verify these critical properties, ensuring the quality and

consistency required for successful research and development applications.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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